Cas no 1076198-39-4 (11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate)

11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate is a heterobifunctional crosslinker designed for selective conjugation applications. Its maleimide group reacts with thiols (e.g., cysteine residues) under mild conditions, while the protected hydrazide (t-butyl carbazate) allows controlled conjugation with aldehydes or ketones after deprotection. The 11-carbon spacer provides flexibility and reduces steric hindrance, enhancing reactivity in bioconjugation workflows. This compound is particularly useful for site-specific protein labeling, antibody-drug conjugate (ADC) development, and polymer functionalization. The t-butyl protecting group ensures stability during storage and handling, while permitting selective activation under acidic conditions. Its water-insoluble nature makes it suitable for organic-phase reactions, followed by aqueous workup for biomolecule modifications.
11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate structure
1076198-39-4 structure
Product Name:11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate
CAS No:1076198-39-4
MF:C20H33N3O5
MW:395.493125677109
CID:1062283
PubChem ID:29982822
Update Time:2025-10-28

11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate Chemical and Physical Properties

Names and Identifiers

    • 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate
    • 11-Maleimidoundecane
    • tert-butyl N-[11-(2,5-dioxopyrrol-1-yl)undecanoylamino]carbamate
    • tert-Butyl 2-[11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoyl]hydrazine-1-carboxylate
    • J-001929
    • 1076198-39-4
    • tert-Butyl 2-(11-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoyl)hydrazine-1-carboxylate
    • DTXSID00652624
    • Inchi: 1S/C20H33N3O5/c1-20(2,3)28-19(27)22-21-16(24)12-10-8-6-4-5-7-9-11-15-23-17(25)13-14-18(23)26/h13-14H,4-12,15H2,1-3H3,(H,21,24)(H,22,27)
    • InChI Key: NBTFCGXTQDBNFO-UHFFFAOYSA-N
    • SMILES: O(C(NNC(CCCCCCCCCCN1C(C=CC1=O)=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 395.24200
  • Monoisotopic Mass: 395.24202116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 111.79000
  • LogP: 3.96080

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Additional information on 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate

Comprehensive Overview of 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate (CAS No. 1076198-39-4)

11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate (CAS No. 1076198-39-4) is a highly specialized bifunctional linker widely utilized in bioconjugation and drug delivery systems. This compound features a maleimide group for thiol-specific reactions and a t-butyl carbazate moiety for controlled release applications, making it invaluable in antibody-drug conjugates (ADCs) and proteomics research. Its unique structure enables precise site-specific labeling, addressing growing demands for targeted therapies and personalized medicine.

In recent years, the surge in ADC development and biopharmaceutical innovations has amplified interest in 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate. Researchers frequently search for "maleimide linker stability", "t-Boc deprotection conditions", or "carbazate applications in bioconjugation", reflecting its critical role in optimizing payload attachment and serum half-life extension. The compound’s PEG-like spacer (11-carbon chain) further enhances solubility, a key consideration for in vivo efficacy.

The hydrolyzable t-butyl carbazate group allows pH-sensitive drug release, aligning with trends in stimuli-responsive nanomedicine. This feature is particularly relevant for tumor microenvironment targeting, a hot topic in cancer therapeutics. Studies leveraging this compound often cite "controlled linker cleavage" and "reduction of off-target effects" as major advantages, addressing common challenges in ADC optimization.

From a synthetic chemistry perspective, CAS 1076198-39-4 is prized for its high purity and compatibility with solid-phase peptide synthesis (SPPS). Its maleimide-thiol click chemistry efficiency (>90% under mild conditions) makes it a staple in protein engineering workflows. Recent publications highlight its use in next-generation bispecific antibodies, responding to the industry’s shift toward multifunctional biologics.

As AI-driven drug discovery accelerates, computational models increasingly reference 11-Maleimidoundecane-1-carbonyl-1-(t-butyl)carbazate as a benchmark for linker design algorithms. Its balanced hydrophilicity/hydrophobicity profile (LogP ~3.2) and controlled degradation kinetics serve as critical parameters for in silico ADC development. These attributes position it as a key player in the convergence of wet-lab experiments and computational predictions.

Regulatory-wise, the compound’s non-toxic degradation products (t-butanol and CO2) comply with stringent ICH guidelines, a frequent search term among pharmaceutical formulators. This safety profile supports its adoption in clinical-stage ADCs, where linker toxicity remains a top concern. Stability studies confirm its >24-month shelf life under recommended storage (-20°C, anhydrous), a practical advantage for industrial-scale applications.

Emerging applications in diagnostic probe conjugation (e.g., PET tracer development) further expand its utility. The 11-carbon spacer optimally balances steric hindrance reduction and conformational flexibility, answering frequent queries about "linker length optimization". Such versatility ensures its continued relevance across theranostics and precision oncology.

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